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Compound of Interest

Compound Name: 2-Fluorohexane

Cat. No.: B1252246 Get Quote

For Immediate Release

[City, State] – December 14, 2025 – As the demand for specialized fluorinated compounds in

drug discovery and materials science continues to grow, a comprehensive understanding of

key building blocks is paramount. This technical guide offers an in-depth exploration of 2-
Fluorohexane, a secondary fluoroalkane, providing researchers, scientists, and drug

development professionals with a vital resource on its commercial availability, synthesis, and

physicochemical properties.

Commercial Availability and Suppliers
2-Fluorohexane (CAS No. 372-54-3) is a commercially available research chemical. Several

chemical suppliers offer this compound in various quantities, typically for research and

development purposes. While pricing is often available upon inquiry, the compound's

accessibility facilitates its use in a range of experimental applications.

Table 1: Commercial Suppliers of 2-Fluorohexane
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Supplier Website Notes

Smolecule smolecule.com
Available for inquiry, intended

for research purposes.[1]

Chemazone chemazone.net

Available in various pack sizes

from 1 mg to 5 g upon request.

[2]

LookChem lookchem.com

States the product has

achieved commercial mass

production.[3]

ABI Chem abichem.com Available for quotation.[4]

Guidechem guidechem.com
Lists multiple suppliers for the

compound.[5]

Physicochemical and Spectroscopic Data
A clear understanding of the physical and chemical properties of 2-Fluorohexane is essential

for its application in experimental design. The following table summarizes key data for this

compound.

Table 2: Physicochemical and Computed Properties of 2-Fluorohexane
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Property Value Source

IUPAC Name 2-fluorohexane PubChem[6]

CAS Number 372-54-3 PubChem[6]

Molecular Formula C₆H₁₃F PubChem[6]

Molecular Weight 104.17 g/mol PubChem[6]

Boiling Point 71 °C Stenutz

Computed XLogP3 2.8 PubChem[6]

Hydrogen Bond Donor Count 0 PubChem[6]

Hydrogen Bond Acceptor

Count
1 PubChem[6]

Rotatable Bond Count 3 PubChem[6]

Exact Mass 104.100128577 PubChem[6]

Complexity 35.2 PubChem[6]

Spectroscopic data is critical for the identification and characterization of 2-Fluorohexane. 13C

and 19F NMR data are available for this compound.

Synthesis of 2-Fluorohexane: Experimental
Protocols
The synthesis of secondary fluoroalkanes such as 2-Fluorohexane can be achieved through

several methods, most notably via the nucleophilic fluorination of the corresponding alcohol, 2-

hexanol. Reagents such as (Diethylamino)sulfur trifluoride (DAST) and bis(2-

methoxyethyl)aminosulfur trifluoride (Deoxofluor) are commonly employed for this

transformation.[1][2][7][8][9]

General Protocol for Deoxyfluorination of 2-Hexanol
using DAST
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This protocol outlines a general procedure for the synthesis of 2-Fluorohexane from 2-hexanol

using DAST.

Materials:

2-Hexanol

(Diethylamino)sulfur trifluoride (DAST)

Anhydrous dichloromethane (DCM)

Saturated sodium bicarbonate (NaHCO₃) solution

Water

Brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Standard laboratory glassware for inert atmosphere reactions

Chromatography supplies for purification

Procedure:

In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet, dissolve 2-hexanol (1 equivalent) in anhydrous dichloromethane

(20 volumes).

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add DAST (1.2 equivalents) dropwise to the stirred solution.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for 2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, carefully quench the reaction by slowly adding a saturated solution of

NaHCO₃.

Transfer the mixture to a separatory funnel and extract the aqueous layer twice with

dichloromethane.

Combine the organic layers and wash successively with water (2 x 10 volumes) and brine (5

volumes).

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to yield 2-Fluorohexane.

Safety Note: DAST is a hazardous reagent that is sensitive to heat and moisture and should be

handled with extreme care in a well-ventilated fume hood.[1]

General Protocol for Deoxyfluorination of 2-Hexanol
using Deoxofluor
This protocol provides a general method for the synthesis of 2-Fluorohexane from 2-hexanol

using the more thermally stable Deoxofluor reagent.

Materials:

2-Hexanol

Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxofluor)

Anhydrous dichloromethane (DCM)

Saturated sodium bicarbonate (NaHCO₃) solution

Water

Brine solution

Anhydrous sodium sulfate (Na₂SO₄)
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Standard laboratory glassware for inert atmosphere reactions

Chromatography supplies for purification

Procedure:

In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet, dissolve 2-hexanol (1 equivalent) in anhydrous dichloromethane

(20 volumes).

Cool the solution to 0 °C using an ice bath.

Slowly add Deoxofluor (1.2 - 1.5 equivalents) dropwise to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir overnight.

Monitor the reaction progress by TLC.

Upon completion, carefully quench the reaction by slowly adding a saturated solution of

NaHCO₃.

Transfer the mixture to a separatory funnel and extract the aqueous layer twice with

dichloromethane.

Combine the organic layers and wash successively with water (2 x 10 volumes) and brine (5

volumes).

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to afford 2-Fluorohexane.

Safety Note: Deoxofluor reacts violently with water and should be handled in a dry atmosphere

with appropriate personal protective equipment.[2]

Applications in Research and Development
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While specific case studies detailing the application of 2-Fluorohexane in drug development or

materials science are not widely available in public literature, its role can be inferred from the

broader applications of fluoroalkanes. The introduction of fluorine into organic molecules can

significantly alter their physicochemical and biological properties, including lipophilicity,

metabolic stability, and binding affinity to protein targets.[10][11]

Fluoroalkanes are utilized as building blocks in the synthesis of more complex fluorinated

molecules for pharmaceuticals and agrochemicals.[11] The strategic placement of a fluorine

atom, as in 2-Fluorohexane, can block sites of metabolic oxidation, thereby improving the

pharmacokinetic profile of a drug candidate.

Synthetic Workflow Visualization
The synthesis of 2-Fluorohexane from 2-hexanol via deoxyfluorination can be visualized as a

straightforward workflow.

Starting Materials

Reaction Steps Final Product

2-Hexanol

Deoxyfluorination in
Anhydrous Solvent (DCM)

Fluorinating Reagent
(DAST or Deoxofluor)

Aqueous Workup
(Quenching, Extraction, Washing) Column Chromatography 2-Fluorohexane

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Fluorohexane.

In conclusion, 2-Fluorohexane is an accessible and valuable reagent for researchers in

organic synthesis and medicinal chemistry. The established protocols for its synthesis from 2-

hexanol provide a reliable means of obtaining this fluorinated building block for further

investigation and incorporation into novel molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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